Cas no 848821-76-1 ((S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol)

• Product Name: (S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol
• CAS No: 848821-76-1
• MF: C₂₁H₁₅F₁₂NO
• MW: 525.330747842789
• MDL: MFCD10566964
• CID: 716581
• PubChem ID: 354335779
• Update Time: 2025-10-29

(S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, a,a-bis[3,5-bis(trifluoromethyl)phenyl]-, (2S)-
• (S)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
• (S)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
• (S)-2-{BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]HYDROXYMETHYL}PYRROLIDI
• bis[3,5-bis(trifluoromethyl)phenyl]-[(2S)-pyrrolidin-2-yl]methanol
• (S)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
• ,&alpha
• RD-0076
• (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]pyrrolidine
• (S)-Bis[3,5-bis(trifluoromethyl)phenyl](pyrrolidin-2-yl)methanol
• (S)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl}pyrrolidine
• (S)-,-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
• (S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl](hydroxy)methyl]pyrrolidine
• (S)-2-[bis(3,5
• (2S)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol (ACI)
• SCHEMBL5536844
• DS-9525
• B5701
• J-510322
• BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]((2S)-PYRROLIDIN-2-YL)METHANOL
• CS-0044515
• (S)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol, >=99.0%
• MFCD10566964
• 848821-76-1
• (R)- alpha , alpha -Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
• C21H15F12NO
• (S)-2-[bis(3,5-bis-trifluoromethylphenyl)hydroxymethyl]pyrrolidine
• (S)-2-[bis(3,5-bis(trifluoromethyl)phenyl)hydroxymethyl]pyrrolidine
• AKOS025287323
• (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl}pyrrolidine
• (S)- alpha , alpha -Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
• (S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol

• MDL： MFCD10566964
• Inchi： 1S/C21H15F12NO/c22-18(23,24)12-4-10(5-13(8-12)19(25,26)27)17(35,16-2-1-3-34-16)11-6-14(20(28,29)30)9-15(7-11)21(31,32)33/h4-9,16,34-35H,1-3H2/t16-/m0/s1
• InChI Key： ITXPGQOGEYWAKW-INIZCTEOSA-N
• SMILES： C([C@H]1NCCC1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 525.09600
• Monoisotopic Mass: 525.0962020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 6.2

Experimental Properties

• Color/Form: No data available
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 391.8±42.0 °C at 760 mmHg
• Flash Point: 190.8±27.9 °C
• PSA: 32.26000
• LogP: 7.07850

(S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-α,α-bis3,5-bis(Trifluoromethyl)phenyl-2-pyrrolidinemethanol

(S)-α,α-bis(3,5-bis(trifluoromethyl)phenyl)-2-pyrrolidinemethanol: A Comprehensive Overview

The compound with CAS No 848821-76-1, known as (S)-α,α-bis(3,5-bis(trifluoromethyl)phenyl)-2-pyrrolidinemethanol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a chiral derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is widely used in drug design and synthesis.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of two trifluoromethyl-substituted phenyl groups in this molecule contributes to its lipophilicity and resistance to metabolic degradation. This makes it an attractive candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases.

The stereochemistry of the compound, denoted by the (S) configuration, plays a crucial role in its biological activity. Chiral centers are often critical in determining the efficacy and selectivity of drugs, as they can influence how molecules interact with target proteins. In this case, the (S) configuration may enhance the molecule's ability to bind to specific receptors or enzymes, potentially leading to improved therapeutic outcomes.

From a synthetic perspective, the construction of this compound involves advanced techniques such as asymmetric catalysis and cross-coupling reactions. These methods allow for the precise control of stereochemistry and functional group placement, ensuring high yields and purity. The use of palladium-catalyzed coupling reactions has been particularly effective in assembling the complex structure of this molecule.

In terms of applications, (S)-α,α-bis(3,5-bis(trifluoromethyl)phenyl)-2-pyrrolidinemethanol has shown promise as a lead compound in medicinal chemistry research. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies. Researchers are currently exploring its potential as an inhibitor of key enzymes involved in cancer progression and inflammation.

Moreover, the compound's stability under physiological conditions has been validated through extensive in vitro and in vivo testing. This stability is essential for ensuring that the molecule can reach its intended target without undergoing premature degradation. Such properties make it a strong candidate for further preclinical studies.

In conclusion, (S)-α,α-bis(3,5-bis(trifluoromethyl)phenyl)-2-pyrrolidinemethanol represents a significant advancement in chiral pyrrolidine chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activity, positions it as a key player in the development of next-generation therapeutics.